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Compound of Interest

Compound Name: 4,5-Diethyloctane

Cat. No.: B3048293 Get Quote

This document serves as a technical guide for researchers, scientists, and drug development

professionals, providing core molecular information for the aliphatic hydrocarbon 4,5-
diethyloctane. The following sections detail its fundamental chemical properties.

Molecular Data Summary
The essential molecular properties of 4,5-diethyloctane are summarized in the table below.

This data is fundamental for experimental design, analytical characterization, and

computational modeling.

Property Value

Molecular Formula C₁₂H₂₆[1][2][3]

Molecular Weight 170.33 g/mol [1][4]

Exact Mass 170.203 g/mol [5]

Experimental Protocols
The determination of molecular weight and formula for compounds like 4,5-diethyloctane
typically involves the following standard analytical chemistry protocols:

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

and exact mass of a compound. High-resolution mass spectrometry (HRMS) can provide the
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exact mass with high precision, which helps in confirming the elemental composition and

thus the molecular formula. The compound is first ionized and then passed through a mass

analyzer, which separates ions based on their mass-to-charge ratio.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the structure of the molecule. By analyzing the chemical shifts, integration, and

coupling patterns of the hydrogen and carbon atoms, the precise arrangement of the octane

backbone and the positioning of the two ethyl groups at the C4 and C5 positions can be

confirmed, validating the molecular formula.

Elemental Analysis: This combustion-based technique provides the percentage composition

of elements (carbon and hydrogen) in the compound. The experimental percentages are

compared with the theoretical percentages calculated from the proposed molecular formula

(C₁₂H₂₆) to verify its accuracy. For C₁₂H₂₆, the theoretical composition is approximately

84.62% carbon and 15.38% hydrogen.

Logical Determination of Molecular Properties
The relationship between a chemical's name and its physical properties follows a clear logical

progression. The systematic IUPAC name dictates the two-dimensional structure, from which

the molecular formula is derived. The formula, in turn, is used to calculate the precise

molecular weight.
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Caption: Logical workflow from chemical name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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